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Compound of Interest

Compound Name: Colletodiol

Cat. No.: B1247303 Get Quote

In-Depth Technical Guide to Colletodiol
For Researchers, Scientists, and Drug Development Professionals

Abstract
Colletodiol is a naturally occurring macrodiolide that has garnered interest due to its unique

chemical structure and potential biological activities. This technical guide provides a

comprehensive overview of the known physical and chemical properties of Colletodiol. Due to

the limited availability of published experimental data, this guide synthesizes information from

computational predictions and available literature to offer a thorough understanding of this

compound. This document is intended to serve as a foundational resource for researchers and

professionals in the fields of natural product chemistry, pharmacology, and drug development

who are interested in exploring the therapeutic potential of Colletodiol and its analogues.

Chemical and Physical Properties
The fundamental chemical and physical properties of Colletodiol are summarized below. It is

important to note that while computational data is readily available, experimentally determined

values for properties such as melting point, boiling point, and solubility are not widely

published, reflecting the compound's relatively recent discovery and the limited scope of its

investigation to date.

Table 1: Physical and Chemical Properties of Colletodiol
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Property Value Source

Molecular Formula C₁₄H₂₀O₆ PubChem

Molecular Weight 284.30 g/mol PubChem

IUPAC Name

(3E,6R,9E,11R,12R,14R)-11,1

2-dihydroxy-6,14-dimethyl-1,7-

dioxacyclotetradeca-3,9-diene-

2,8-dione

PubChem

CAS Number 21142-67-6 PubChem

Appearance Not reported -

Melting Point Not reported -

Boiling Point Not reported -

Solubility Not reported -

Optical Rotation Not reported -

Computed XLogP3 0.9 PubChem

Computed Hydrogen Bond

Donor Count
2 PubChem

Computed Hydrogen Bond

Acceptor Count
6 PubChem

Computed Rotatable Bond

Count
2 PubChem

Computed Exact Mass 284.12598835 PubChem

Computed Monoisotopic Mass 284.12598835 PubChem

Computed Topological Polar

Surface Area
92.7 Å² PubChem

Computed Heavy Atom Count 20 PubChem

Computed Formal Charge 0 PubChem

Computed Complexity 400 PubChem
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Spectroscopic Data
Detailed experimental spectroscopic data for Colletodiol, including Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), are not readily available in

public databases or the surveyed scientific literature. Spectroscopic analysis would be crucial

for the structural confirmation and quality control of Colletodiol in any research or development

setting.

For researchers isolating or synthesizing Colletodiol, the following general spectroscopic

characteristics would be anticipated based on its structure:

¹H NMR: Signals corresponding to olefinic protons, protons on carbons bearing hydroxyl

groups, methine protons, and methyl protons would be expected. The coupling patterns

would provide significant information about the stereochemistry of the molecule.

¹³C NMR: Resonances for carbonyl carbons, olefinic carbons, carbons attached to hydroxyl

groups, and aliphatic carbons would be present.

IR Spectroscopy: Characteristic absorption bands for hydroxyl (O-H) stretching, carbonyl

(C=O) stretching of the ester groups, and carbon-carbon double bond (C=C) stretching

would be prominent.

Mass Spectrometry: The molecular ion peak corresponding to the exact mass of Colletodiol
would be observed, along with fragmentation patterns characteristic of macrodiolides, such

as losses of water and fragments resulting from the cleavage of the macrolide ring.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and synthesis of Colletodiol are

not extensively documented in the publicly accessible scientific literature. Natural product

isolation would typically involve extraction from the source organism (e.g., fungal cultures of

Colletotrichum species) using organic solvents, followed by chromatographic separation

techniques such as column chromatography, preparative thin-layer chromatography (TLC), and

high-performance liquid chromatography (HPLC) to yield the pure compound.

A generalized workflow for the isolation and characterization of a natural product like

Colletodiol is depicted below.
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Caption: Generalized workflow for the isolation and characterization of Colletodiol.

Biological Activity and Signaling Pathways
The biological activities of Colletodiol have not been extensively investigated, and as a result,

there is no information available regarding its mechanism of action or any associated signaling

pathways. Preliminary studies on similar macrodiolides suggest potential for a range of

biological effects, which could include antimicrobial, cytotoxic, or anti-inflammatory activities.

Further research is required to determine the pharmacological profile of Colletodiol.

Should future research elucidate a specific signaling pathway affected by Colletodiol, a
diagrammatic representation would be invaluable. For instance, if Colletodiol were found to

inhibit a particular kinase cascade, a diagram could be constructed as follows:
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Caption: Hypothetical signaling pathway inhibition by Colletodiol.

Conclusion and Future Directions
Colletodiol represents a structurally intriguing natural product with untapped potential. This

guide consolidates the currently available information on its physical and chemical properties.

The significant gaps in experimental data, particularly concerning its spectroscopic

characterization, definitive physical properties, and biological activity, highlight the need for

further research.

Future investigations should prioritize the following:

Isolation and/or total synthesis of Colletodiol to obtain sufficient quantities for

comprehensive characterization.
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Detailed spectroscopic analysis (1D and 2D NMR, high-resolution MS, IR) to create a

complete and publicly available dataset for this compound.

Determination of key physical properties, such as melting point, solubility in various solvents,

and optical rotation.

Screening for a wide range of biological activities to identify potential therapeutic

applications.

Elucidation of the mechanism of action and any relevant signaling pathways for any

confirmed biological activities.

Addressing these research areas will be critical in unlocking the full potential of Colletodiol for

scientific and therapeutic advancement.

To cite this document: BenchChem. [Physical and chemical properties of Colletodiol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247303#physical-and-chemical-properties-of-
colletodiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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